Cas no 110654-37-0 (N-(4-nitrophenyl)-1-phenylmethanesulfonamide)

• Product Name: N-(4-nitrophenyl)-1-phenylmethanesulfonamide
• CAS No: 110654-37-0
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 1194837
• PubChem ID: 2851284
• Update Time: 2025-04-20

N-(4-nitrophenyl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N-(4-nitrophenyl)-
• N-(4-nitrophenyl)-1-phenylmethanesulfonamide
• N-(4-NITROPHENYL)(PHENYL)METHANESULFONAMIDE
• F2189-0111
• 110654-37-0
• DTXSID80386036
• AKOS000672717
• STK067507

• Inchi： 1S/C13H12N2O4S/c16-15(17)13-8-6-12(7-9-13)14-20(18,19)10-11-4-2-1-3-5-11/h1-9,14H,10H2
• InChI Key： MKUUSIGEUBPQQH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 292.05186
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31